Cas no 25759-84-6 (Thiourea,N-(4-iodophenyl)-N'-phenyl-)

• Product Name: Thiourea,N-(4-iodophenyl)-N'-phenyl-
• CAS No: 25759-84-6
• MF: C₁₃H₁₁IN₂S
• MW: 354.209313631058
• CID: 259225
• PubChem ID: 1013681
• Update Time: 2025-04-19

Thiourea,N-(4-iodophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(4-iodophenyl)-N'-phenyl-
• 1-(4-iodophenyl)-3-phenylthiourea
• DTXSID60180433
• N-Phenyl-N'-(p-iodophenyl)thiourea
• BRN 2942066
• AN-329/41189521
• 25759-84-6
• 4-Iodothiocarbanilide
• N-(4-iodophenyl)-N'-phenylthiourea
• CARBANILIDE, 4-IODOTHIO-
• 3-12-00-01504 (Beilstein Handbook Reference)
• AKOS000489198

• Inchi： 1S/C13H11IN2S/c14-10-6-8-12(9-7-10)16-13(17)15-11-4-2-1-3-5-11/h1-9H,(H2,15,16,17)
• InChI Key： WFIHWHMVEOICJH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 353.96843
• Monoisotopic Mass: 353.968762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.772
• Boiling Point: 406.6°Cat760mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.797
• PSA: 24.06